Cas no 208118-13-2 (2-Benzyl-1H-benzoimidazole-5-carboxylicacidhydrochloride)

2-Benzyl-1H-benzoimidazole-5-carboxylic acid hydrochloride is a benzoimidazole derivative with a carboxylic acid functional group, stabilized in its hydrochloride salt form for enhanced solubility and handling. This compound is primarily utilized in pharmaceutical and organic synthesis as a key intermediate for developing bioactive molecules, particularly in medicinal chemistry research. Its rigid benzimidazole core offers structural stability, while the benzyl and carboxylic acid moieties provide sites for further functionalization. The hydrochloride salt improves crystallinity and storage stability, making it suitable for controlled reactions. This product is valued for its consistent purity and reactivity in constructing heterocyclic frameworks for potential therapeutic applications.

2-Benzyl-1H-benzoimidazole-5-carboxylicacidhydrochloride structure

208118-13-2 structure

Product Name:2-Benzyl-1H-benzoimidazole-5-carboxylicacidhydrochloride

CAS No:208118-13-2

MF:C₁₅H₁₂N₂O₂

MW:252.267983436584

MDL:MFCD03042799

CID:290682

PubChem ID:751399

Update Time:2025-06-08

2-Benzyl-1H-benzoimidazole-5-carboxylicacidhydrochloride Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-6-carboxylicacid, 2-(phenylmethyl)-, hydrochloride (1:1)
- 2-BENZYL-1H-BENZOIMIDAZOLE-5-CARBOXYLIC ACID
- 2-benzyl-3H-benzimidazole-5-carboxylic acid
- 2-Benzyl-1H-benzimidazole-6-carboxylic acid
- Oprea1_254400
- 2-Benzyl-1H-benzo[d]imidazole-5-carboxylic acid
- 2-(phenylmethyl)-3H-benzimidazole-5-carboxylic acid
- 162400-17-1
- J-013642
- A814934
- 208118-13-2
- AKOS015839279
- MFCD03042799
- AKOS000636824
- 2-benzyl-1H-1,3-benzodiazole-6-carboxylic acid
- 2-BENZYL-1H-1,3-BENZODIAZOLE-5-CARBOXYLIC ACID
- SCHEMBL20085778
- Oprea1_662936
- 2-benzyl-1 h-benzoimidazole-5-carboxylic acid
- 2-Benzyl-1H-benzo[d]imidazole-6-carboxylic acid
- DTXSID70353757
- SCHEMBL22775824
- BB 0257546
- NS-03773
- 2-Benzyl-1H-benzo[d]imidazole-5-carboxylicacid
- 2-Benzyl-1H-benzoimidazole-5-carboxylicacidhydrochloride
- MDL： MFCD03042799
- Inchi： 1S/C15H12N2O2/c18-15(19)11-6-7-12-13(9-11)17-14(16-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,16,17)(H,18,19)
- InChI Key： MVYLIYKCQPPISO-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2=C(C=1)NC(CC1C=CC=CC=1)=N2)=O

Computed Properties

Exact Mass: 252.09000
Monoisotopic Mass: 252.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 66Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 581.9±33.0 °C at 760 mmHg
Flash Point: 305.7±25.4 °C
PSA: 65.98000
LogP: 2.85190
Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-Benzyl-1H-benzoimidazole-5-carboxylicacidhydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Benzyl-1H-benzoimidazole-5-carboxylicacidhydrochloride Pricemore >>

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